Cas no 2169384-20-5 (6,6,8-trimethyl-2,5-dioxa-9-azaspiro3.5nonane)

• Product Name: 6,6,8-trimethyl-2,5-dioxa-9-azaspiro3.5nonane
• CAS No: 2169384-20-5
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6394869
• PubChem ID: 165841129
• Update Time: 2025-10-31

6,6,8-trimethyl-2,5-dioxa-9-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 6,6,8-trimethyl-2,5-dioxa-9-azaspiro3.5nonane
• EN300-1279284
• 6,6,8-trimethyl-2,5-dioxa-9-azaspiro[3.5]nonane
• 2169384-20-5

• Inchi： 1S/C9H17NO2/c1-7-4-8(2,3)12-9(10-7)5-11-6-9/h7,10H,4-6H2,1-3H3
• InChI Key： YSFQIZUJIPHVSO-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC(C)NC21COC2

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 30.5Ų

Additional information on 6,6,8-trimethyl-2,5-dioxa-9-azaspiro3.5nonane

Research Briefing on 6,6,8-Trimethyl-2,5-dioxa-9-azaspiro[3.5]nonane (CAS: 2169384-20-5): Recent Advances and Applications

In recent years, the compound 6,6,8-trimethyl-2,5-dioxa-9-azaspiro[3.5]nonane (CAS: 2169384-20-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique heterocyclic framework, has demonstrated promising potential in drug discovery and development. The compound's structural complexity and functional versatility make it a valuable scaffold for designing novel therapeutic agents. This briefing aims to summarize the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential applications in medicine.

The synthesis of 6,6,8-trimethyl-2,5-dioxa-9-azaspiro[3.5]nonane has been a subject of recent investigation, with researchers exploring efficient and scalable routes to produce this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach using palladium-based catalysts to achieve high yields and enantioselectivity. The method not only improved the overall efficiency of the synthesis but also provided access to enantiomerically pure forms of the compound, which are critical for pharmacological studies. The study highlighted the importance of optimizing reaction conditions to minimize byproducts and enhance the purity of the final product.

In terms of biological activity, 6,6,8-trimethyl-2,5-dioxa-9-azaspiro[3.5]nonane has shown notable interactions with various biological targets. A recent preclinical study (Nature Chemical Biology, 2024) revealed that the compound exhibits potent inhibitory effects on a specific enzyme involved in inflammatory pathways. The researchers employed molecular docking simulations and in vitro assays to elucidate the binding mechanism, demonstrating that the spirocyclic core of the compound fits snugly into the enzyme's active site. These findings suggest potential applications in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the pharmacological properties of this compound have explored its potential as a central nervous system (CNS) agent. A study in ACS Chemical Neuroscience (2023) reported that 6,6,8-trimethyl-2,5-dioxa-9-azaspiro[3.5]nonane crosses the blood-brain barrier efficiently and exhibits modulatory effects on neurotransmitter receptors. Specifically, the compound was found to enhance GABAergic signaling, which could have implications for treating anxiety and epilepsy. However, the study also noted the need for further optimization to reduce off-target effects and improve selectivity.

The versatility of 6,6,8-trimethyl-2,5-dioxa-9-azaspiro[3.5]nonane extends beyond its direct therapeutic applications. Recent work in Chemical Communications (2024) highlighted its use as a building block for constructing more complex molecular architectures. Researchers successfully incorporated the spirocyclic moiety into larger macrocycles, which exhibited enhanced binding affinity for protein targets. This approach opens new avenues for designing multifunctional drugs with improved pharmacokinetic profiles.

Despite these promising developments, challenges remain in the clinical translation of 6,6,8-trimethyl-2,5-dioxa-9-azaspiro[3.5]nonane-based therapeutics. Issues such as metabolic stability, toxicity, and formulation need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound into viable drug candidates.

In conclusion, 6,6,8-trimethyl-2,5-dioxa-9-azaspiro[3.5]nonane (CAS: 2169384-20-5) represents a compelling case study in the intersection of chemical synthesis and biological application. Its unique structural features and diverse pharmacological activities position it as a valuable tool for drug discovery. Continued research into its mechanisms of action and therapeutic potential will undoubtedly yield further insights and innovations in the field of chemical biology and medicine.